Cas no 1396963-93-1 (2-(4-Butoxyphenyl)formamido-3-hydroxybutanoic Acid)

• Product Name: 2-(4-Butoxyphenyl)formamido-3-hydroxybutanoic Acid
• CAS No: 1396963-93-1
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• MDL: MFCD00610451
• CID: 4779282
• PubChem ID: 24700824
• Update Time: 2025-05-26

2-(4-Butoxyphenyl)formamido-3-hydroxybutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-butoxyphenyl)formamido]-3-hydroxybutanoic acid
• NE53529
• 2-[(4-butoxybenzoyl)amino]-3-hydroxybutanoic acid
• Z85884059
• 2-(4-Butoxyphenyl)formamido-3-hydroxybutanoic Acid

• MDL： MFCD00610451
• Inchi： 1S/C15H21NO5/c1-3-4-9-21-12-7-5-11(6-8-12)14(18)16-13(10(2)17)15(19)20/h5-8,10,13,17H,3-4,9H2,1-2H3,(H,16,18)(H,19,20)
• InChI Key： GOOSXQQWSZJUCP-UHFFFAOYSA-N
• SMILES： OC(C)C(C(=O)O)NC(C1C=CC(=CC=1)OCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 339
• XLogP3: 1.8
• Topological Polar Surface Area: 95.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(4-Butoxyphenyl)formamido-3-hydroxybutanoic Acid

2-(4-Butoxyphenyl)formamido-3-hydroxybutanoic Acid: A Comprehensive Overview

2-(4-Butoxyphenyl)formamido-3-hydroxybutanoic Acid, identified by the CAS number 1396963-93-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. The molecule combines a formamido group attached to a phenyl ring substituted with a butoxy group, along with a hydroxybutanoic acid moiety, creating a structure that offers both functional diversity and complexity.

The synthesis of 2-(4-Butoxyphenyl)formamido-3-hydroxybutanoic Acid involves multi-step organic reactions, often utilizing coupling agents and protecting groups to achieve the desired stereochemistry and purity. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral drug design. Researchers have explored various reaction pathways, including nucleophilic aromatic substitution and amide bond formation, to optimize the synthesis process while minimizing environmental impact.

The structural complexity of this compound makes it an excellent candidate for studying molecular interactions and bioavailability. In vitro studies have demonstrated that 2-(4-Butoxyphenyl)formamido-3-hydroxybutanoic Acid exhibits promising pharmacokinetic properties, including moderate solubility and stability under physiological conditions. These attributes are essential for its potential use as an orally administered drug. Furthermore, computational modeling techniques have been employed to predict its binding affinity to various biological targets, providing insights into its therapeutic potential.

Recent research has focused on the biological activity of this compound, particularly its effects on cellular signaling pathways and enzyme inhibition. For instance, studies have shown that it can modulate the activity of kinases involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may possess antioxidant properties, making it a candidate for applications in neurodegenerative diseases where oxidative stress plays a significant role.

In terms of applications, 2-(4-Butoxyphenyl)formamido-3-hydroxybutanoic Acid has been investigated as a lead compound in the development of novel therapeutic agents. Its ability to interact with specific cellular receptors has been leveraged in designing drugs targeting chronic diseases such as cancer and diabetes. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of its pharmacological profile, with several preclinical trials underway to assess its efficacy and safety.

The development of efficient analytical methods for the characterization of this compound has also been a focus area. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure precise identification and quantification. These methods are critical for maintaining quality control during the manufacturing process and ensuring consistent product performance.

In conclusion, 2-(4-Butoxyphenyl)formamido-3-hydroxybutanoic Acid, CAS No. 1396963-93-1, represents a promising compound with diverse applications in the chemical and pharmaceutical industries. Its unique structure, coupled with advancements in synthetic methodologies and biological research, positions it as a key player in the development of innovative therapeutic solutions. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both scientific research and clinical practice.